molecular formula C9H10N2O3S B8339904 1-(2-Nitro-6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)ethan-1-one CAS No. 150322-85-3

1-(2-Nitro-6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)ethan-1-one

Cat. No. B8339904
CAS RN: 150322-85-3
M. Wt: 226.25 g/mol
InChI Key: JGJFQUHJGOCGDQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2-Nitro-6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)ethan-1-one is a useful research compound. Its molecular formula is C9H10N2O3S and its molecular weight is 226.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

150322-85-3

Molecular Formula

C9H10N2O3S

Molecular Weight

226.25 g/mol

IUPAC Name

1-(2-nitro-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)ethanone

InChI

InChI=1S/C9H10N2O3S/c1-6(12)10-3-2-8-7(5-10)4-9(15-8)11(13)14/h4H,2-3,5H2,1H3

InChI Key

JGJFQUHJGOCGDQ-UHFFFAOYSA-N

Canonical SMILES

CC(=O)N1CCC2=C(C1)C=C(S2)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

20 ml of an acetic anhydride solution containing 5.43 g (30 mmole) of 5-acetyl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine [prepared as described in step (a) above] were added dropwise at 10° to 18° C. over a period of one hour to 30 ml of an acetic acid solution containing 4.2 g (60 mmole) of 90% fuming nitric acid, and the mixture was then stirred at a temperature not greater than 18° C. for 1 hour. The reaction mixture was then poured into ice-water and extracted with methylene chloride. The organic layer was separated, washed with a saturated aqueous solution of sodium hydrogencarbonate and with water, in that order, and dried over anhydrous magnesium sulfate. The solvent was then removed by distillation under reduced pressure, and the resulting residue was crystallized from a mixture of hexane and toluene, to give 4.46 g of the title compound as yellow crystals.
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
5.43 g
Type
reactant
Reaction Step One
Quantity
4.2 g
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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